Cas no 31898-47-2 (1-Piperidinamine,N-[[2-(5-nitro-2-furanyl)-4-thiazolyl]methylene]-)
31898-47-2 structure
Product Name:1-Piperidinamine,N-[[2-(5-nitro-2-furanyl)-4-thiazolyl]methylene]-
CAS No:31898-47-2
MF:C13H14N4O3S
MW:306.340260982513
CID:315937
PubChem ID:100469
Update Time:2025-04-19
1-Piperidinamine,N-[[2-(5-nitro-2-furanyl)-4-thiazolyl]methylene]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Piperidinamine,N-[[2-(5-nitro-2-furanyl)-4-thiazolyl]methylene]-
- (E)-1-[2-(5-nitrofuran-2-yl)-1,3-thiazol-4-yl]-N-piperidin-1-ylmethanimine
- [2-(5-nitro-furan-2-yl)-thiazol-4-ylmethylene]-piperidin-1-yl-amine
- 1-Piperidinamine, N-((2-(5-nitro-2-furanyl)-4-thiazolyl)methylene)-
- BRN 0562900
- LS-113874
- N-((2-(5-Nitro-2-furanyl)-4-thiazolyl)methylene)-1-piperidinamine
- NSC304379
- DTXSID00953820
- Piperidine, 1-[[[2-(5-nitro-2-furyl)-4-thiazolyl]methylene]amino]-
- NSC-304379
- 1-[2-(5-Nitrofuran-2-yl)-1,3-thiazol-4-yl]-N-(piperidin-1-yl)methanimine
- 31898-47-2
- 8N595PQ2KF
- N-[[2-(5-Nitro-2-furanyl)-4-thiazolyl]methylene]-1-piperidinamine
-
- Inchi: 1S/C13H14N4O3S/c18-17(19)12-5-4-11(20-12)13-15-10(9-21-13)8-14-16-6-2-1-3-7-16/h4-5,8-9H,1-3,6-7H2
- InChI Key: QUWXPAMGCZPVGI-UHFFFAOYSA-N
- SMILES: S1C=C(C=NN2CCCCC2)N=C1C1=CC=C([N+](=O)[O-])O1
Computed Properties
- Exact Mass: 306.07882
- Monoisotopic Mass: 306.079
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 397
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.3
- Topological Polar Surface Area: 116Ų
Experimental Properties
- Density: 1.5
- Boiling Point: 520.2°Cat760mmHg
- Flash Point: 268.4°C
- Refractive Index: 1.714
- PSA: 84.77
- LogP: 3.59220
1-Piperidinamine,N-[[2-(5-nitro-2-furanyl)-4-thiazolyl]methylene]- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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